Cas no 894233-37-5 (2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)-)

• Product Name: 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)-
• CAS No: 894233-37-5
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5225301
• Update Time: 2025-07-23

2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)-

• Inchi： 1S/C19H18N2O2/c1-13-6-4-9-18(14(13)2)21-19(22)16(12-20)10-15-7-5-8-17(11-15)23-3/h4-11H,1-3H3,(H,21,22)
• InChI Key： CFKJBARXNDADNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)C(C#N)=CC1=CC=CC(OC)=C1

Additional information on 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)-

Recent Advances in the Study of 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)- (CAS: 894233-37-5)

The compound 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)- (CAS: 894233-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique acrylamide backbone and substituted phenyl rings, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a kinase inhibitor. Preliminary findings suggest that 894233-37-5 exhibits selective inhibition against specific tyrosine kinases, which are often implicated in cancer progression. In vitro studies have demonstrated its efficacy in suppressing tumor cell proliferation, particularly in breast and lung cancer cell lines. The presence of the cyano and methoxy groups appears to enhance its binding affinity to the kinase active sites, thereby improving its inhibitory potency.

Another notable advancement is the development of more efficient synthetic routes for 894233-37-5. Traditional methods often involved multi-step reactions with low yields, but recent innovations have streamlined the process. A study published in the Journal of Medicinal Chemistry reported a one-pot synthesis approach that significantly reduces reaction time and improves overall yield. This breakthrough not only facilitates large-scale production but also enables further structural modifications to enhance the compound's bioactivity.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. While 894233-37-5 demonstrates favorable oral absorption, its metabolism in the liver remains a challenge due to rapid oxidation of the methoxy group. Researchers are now exploring prodrug strategies and formulation enhancements to overcome these limitations. For instance, encapsulation in lipid-based nanoparticles has shown promise in prolonging the compound's half-life and improving its tissue distribution.

In addition to its anticancer properties, recent investigations have revealed potential applications of 894233-37-5 in neurodegenerative diseases. The compound's ability to modulate oxidative stress and inflammation has been tested in models of Alzheimer's and Parkinson's diseases. Early results indicate neuroprotective effects, although further in vivo studies are needed to validate these findings and assess any potential toxicity.

Looking ahead, the research community is optimistic about the translational potential of 894233-37-5. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into preclinical trials. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of optimal derivatives with enhanced efficacy and safety profiles.

In conclusion, 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(3-methoxyphenyl)- represents a versatile scaffold with broad therapeutic implications. Continued research efforts are essential to fully unlock its potential and address the remaining challenges in its development. The insights gained from these studies not only contribute to the advancement of this specific compound but also provide valuable lessons for the design of next-generation small-molecule therapeutics.